N'-hydroxyoctadecanimidamide

• IUPAC Name: N'-hydroxyoctadecanimidamide
• InChI: InChI=1S/C18H38N2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20-21/h21H,2-17H2,1H3,(H2,19,20)
• InChI Key: WFFOJNFDOLQJBH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=NO)N
• Molecular Formula: C18H38N2O
• DSSTOX Substance ID: DTXSID40399965
• Molecular Weight: 298.5 g/mol
• CAS No.: 101882-78-4

Description

N’-hydroxyoctadecanimidamide is an organic compound with the molecular formula C18H38N2O. It consists of 18 carbon atoms, 38 hydrogen atoms, 2 nitrogen atoms, and 1 oxygen atom . This compound is known for its unique structure, which includes an amidine derivative, a primary amine, and a hydroxyl group .

Preparation Methods

The synthesis of N’-hydroxyoctadecanimidamide can be achieved through various methods. One common approach involves the reaction of octadecanimidamide with hydroxylamine under controlled conditions. The reaction typically requires a solvent such as ethanol and is carried out at elevated temperatures to facilitate the formation of the desired product. Industrial production methods may involve the use of flow reactors to optimize yield and purity .

Chemical Reactions Analysis

N’-hydroxyoctadecanimidamide undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oximes or nitriles.

Reduction: Reduction reactions can convert it into primary amines or other reduced forms.

Substitution: It can participate in substitution reactions, where the hydroxyl group is replaced by other functional groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions

Scientific Research Applications

N’-hydroxyoctadecanimidamide has a wide range of applications in scientific research:

Chemistry: It is used as a precursor for the synthesis of various heterocyclic compounds.

Medicine: Research is ongoing to explore its potential as an antiviral and anticancer agent.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds

Mechanism of Action

The mechanism of action of N’-hydroxyoctadecanimidamide involves its interaction with specific molecular targets. It can bind to enzymes and inhibit their activity, leading to various biological effects. The hydroxyl group and amidine moiety play crucial roles in its binding affinity and specificity. Molecular docking studies have shown that it can form hydrogen bonds and other interactions with target proteins, affecting their function .

Comparison with Similar Compounds

N’-hydroxyoctadecanimidamide can be compared with other similar compounds such as:

• N’-hydroxyhexadecanimidamide
• N’-hydroxyoctadecanamide
• N’-hydroxydecanimidamide These compounds share similar structural features but differ in the length of their carbon chains or the presence of additional functional groups. N’-hydroxyoctadecanimidamide is unique due to its specific chain length and functional group arrangement, which confer distinct chemical and biological properties .